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Compound of Interest

Compound Name: 4-Chloro-3-cyanopyridine

Cat. No.: B120827

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for handling 4-Chloro-3-cyanopyridine, including detailed operational
and disposal plans.

Chemical Profile:

Property Value

Chemical Name 4-Chloro-3-cyanopyridine

4-chloropyridine-3-carbonitrile, 4-chloro-

Synenyms nicotinonitrile
CAS Number 89284-61-7
Molecular Formula C6H3CIN2
Molecular Weight 138.55 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

4-Chloro-3-cyanopyridine is classified as a substance that is harmful if swallowed, in contact
with skin, or if inhaled. It can cause skin and serious eye irritation.[2] Therefore, stringent
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adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH
(US)).[3] A face shield may be
appropriate in some

workplaces.[4]

To protect against splashes
and dust particles that can

cause serious eye irritation.

Hand Protection

Chemical-impermeable gloves
(inspected prior to use). The
selected gloves must satisfy
the specifications of EU
Directive 89/686/EEC and the
standard EN 374.[3]

To prevent skin contact, as the
substance is harmful upon

dermal absorption.

Skin and Body Protection

A laboratory coat and close-
toed footwear at a minimum.[4]
For more extensive handling,
fire/flame resistant and
impervious clothing is

recommended.[3]

To protect against skin contact

and potential splashes.

Respiratory Protection

Use only in a well-ventilated
area.[2][4] If exposure limits
are exceeded or irritation is
experienced, a full-face

respirator should be used.[3]

To prevent inhalation of dust or

vapors, which can be harmful.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Chloro-3-cyanopyridine is crucial to minimize risk.

Workflow for Handling 4-Chloro-3-cyanopyridine:
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Workflow for Handling 4-Chloro-3-cyanopyridine
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Caption: Logical workflow for the safe handling of 4-Chloro-3-cyanopyridine.
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Experimental Protocol: Weighing and Preparing a Solution
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for 4-Chloro-3-cyanopyridine.
o Ensure a chemical fume hood is operational and the workspace is clear.
o Don all required PPE as specified in the table above.
» Weighing:
o Use a calibrated analytical balance inside a fume hood.
o To minimize dust formation, handle the solid material gently.
o Use spark-proof tools for transfer.[3]

o Weigh the desired amount of 4-Chloro-3-cyanopyridine onto a weighing paper or into a
suitable container.

e Solution Preparation:

[¢]

Place the weighed solid into a clean, dry flask.

[e]

Slowly add the desired solvent while stirring in the fume hood.

Ensure the container is loosely covered during dissolution to prevent solvent evaporation

[e]

while avoiding pressure build-up.

[e]

Once fully dissolved, the solution can be used for the intended application.
Emergency and Disposal Plans
Spill Cleanup Protocol:

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.
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Spill Size

Procedure

Small Spill

1. Evacuate personnel to a safe area.[3]2.
Ensure adequate ventilation.[3]3. Wear
appropriate PPE, including respiratory
protection.[3]4. Use dry clean-up procedures
and avoid generating dust.[2]5. Collect the
spilled material using spark-proof tools and
place it in a suitable, closed container for
disposal.[3]6. Clean the spill area with soap and

water.[4]

Large Spill

1. Evacuate the area immediately.[3]2. Alert the
appropriate emergency response team.3.

Prevent the spill from entering drains.[3]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water. Seek medical attention if irritation

persists.[3]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[3][5]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[3]
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Waste Disposal Plan:

Proper disposal of 4-Chloro-3-cyanopyridine and its containers is essential to prevent
environmental contamination.

o Chemical Disposal: The material should be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not discharge to
sewer systems.[3]

» Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or
reconditioning. Alternatively, the packaging can be punctured to make it unusable for other
purposes and then disposed of in a sanitary landfill.[3]

By adhering to these safety protocols and operational plans, researchers can handle 4-Chloro-
3-cyanopyridine with a high degree of safety, ensuring the well-being of laboratory personnel
and the protection of the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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